2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime

• IUPAC Name: (NE)-N-(2-cyclohexyl-7,8,9,10-tetrahydro-5H-cyclohepta[b]indol-6-ylidene)hydroxylamine
• InChI: InChI=1S/C19H24N2O/c22-21-18-9-5-4-8-15-16-12-14(13-6-2-1-3-7-13)10-11-17(16)20-19(15)18/h10-13,20,22H,1-9H2/b21-18+
• InChI Key: WFLATCRNARUQMT-DYTRJAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC3=C(C=C2)NC4=C3CCCCC4=NO
• Isomeric SMILES: C1CCC(CC1)C2=CC3=C(C=C2)NC\4=C3CCCC/C4=N\O
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol

Description

2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime, also known as CTIO, is a chemical compound that has been widely used in scientific research due to its unique properties. CTIO is a potent nitric oxide (NO) scavenger that can be used to study the role of NO in various physiological and pathological processes.

Mechanism of Action

2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime works by scavenging NO and forming a stable adduct. This prevents NO from reacting with other molecules and reduces its biological activity. 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime has a higher affinity for NO than other common NO scavengers such as hemoglobin and myoglobin.
Biochemical and Physiological Effects
2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime has been shown to have a number of biochemical and physiological effects. It can inhibit NO production in various cell types, including endothelial cells, macrophages, and smooth muscle cells. 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime has been shown to reduce the production of reactive oxygen species (ROS) and to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime is its high specificity for NO. It does not affect other reactive nitrogen species such as peroxynitrite or nitrite. 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime is also stable and can be stored for long periods of time without degradation. However, 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime has some limitations in lab experiments. It can be toxic at high concentrations and can interfere with other assays that use NO as a signaling molecule.

Future Directions

There are several future directions for the use of 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime in scientific research. One area of interest is the role of NO in cancer. 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime has been shown to inhibit the growth of cancer cells in vitro and in vivo, and may have potential as a cancer therapy. Another area of interest is the use of 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's. NO has been implicated in the pathogenesis of these diseases, and 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime may be a useful tool in understanding their underlying mechanisms.
Conclusion
In conclusion, 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime is a potent NO scavenger that has been widely used in scientific research to study the role of NO in various physiological and pathological processes. Its unique properties make it a valuable tool for investigating the biochemical and physiological effects of NO. While there are some limitations to its use in lab experiments, 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime has great potential for future research in a variety of fields.

Synthesis Methods

The synthesis of 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime involves the reaction of 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one with hydroxylamine hydrochloride in the presence of sodium acetate. The reaction proceeds at room temperature and the product is obtained in high yield after purification by recrystallization.

Scientific Research Applications

2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime has been widely used in scientific research to study the role of NO in various physiological and pathological processes. It has been shown to be effective in inhibiting NO production in vitro and in vivo. 2-cyclohexyl-7,8,9,10-tetrahydrocyclohepta[b]indol-6(5H)-one oxime has been used to study the role of NO in cardiovascular diseases, cancer, and inflammation.